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Solubility Profile of Ammonium Cobalt (II)
Sulfate Hexahydrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium cobalt
(II) sulfate hexahydrate ((NH₄)₂Co(SO₄)₂·6H₂O) in water and various organic solvents. This

information is critical for applications ranging from crystal growth and materials science to its

use as a reagent in chemical synthesis.

Solubility Data
The solubility of a substance is a fundamental chemical property that dictates its utility in

various applications. Below are the compiled solubility data for ammonium cobalt (II) sulfate
hexahydrate in aqueous and organic media.

Solubility in Water
Ammonium cobalt (II) sulfate hexahydrate is soluble in water, and its solubility demonstrates

a positive correlation with temperature.[1][2][3] This property is characteristic of many Tutton's

salts, a class of double sulfates to which this compound belongs.
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Temperature (°C) Solubility ( g/100 g of H₂O)

0 8.92

10 13.98

20 19.54

Data sourced from "Crystal growing wiki".

Solubility in Organic Solvents
The solubility of ammonium cobalt (II) sulfate hexahydrate in organic solvents is significantly

lower than in water. It is generally considered insoluble in non-polar organic solvents.

Solvent Qualitative Solubility
Quantitative Data ( g/100g
of solvent)

Ethanol Insoluble Not available

Acetone Insoluble Not available

Ethylene Glycol Soluble Not available

Glycerol Soluble Not available

Dimethyl Sulfoxide (DMSO) Slightly soluble Not available

Acetic Acid Very slightly soluble Not available

Dimethylformamide (DMF) Very slightly soluble Not available

Carbon Tetrachloride Very slightly soluble Not available

Hexane Very slightly soluble Not available

Benzene Very slightly soluble Not available

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

ammonium cobalt (II) sulfate hexahydrate in water as a function of temperature. This
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protocol is based on the isothermal equilibrium method.

Materials
Ammonium cobalt (II) sulfate hexahydrate, analytical grade

Deionized water

Thermostatic water bath with temperature control (±0.1°C)

Stirring hot plate with magnetic stir bars

Calibrated thermometer

Analytical balance (±0.0001 g)

Glass-stoppered flasks (e.g., 100 mL Erlenmeyer flasks)

Syringes with filters (0.45 µm pore size)

Drying oven

Desiccator

Procedure
Preparation of Saturated Solutions:

Add an excess amount of ammonium cobalt (II) sulfate hexahydrate to a series of

glass-stoppered flasks containing a known volume (e.g., 50 mL) of deionized water. The

excess solid is crucial to ensure that saturation is achieved.

Place the flasks in a thermostatic water bath set to the desired temperature.

Stir the solutions using magnetic stir bars for a sufficient time to reach equilibrium. A period

of 24-48 hours is generally recommended, with continuous stirring.

Sample Withdrawal and Analysis:
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Once equilibrium is reached, turn off the stirrer and allow the excess solid to settle for at

least 2 hours.

Carefully withdraw a known volume of the clear supernatant using a pre-heated syringe to

prevent crystallization upon cooling.

Immediately filter the withdrawn sample through a 0.45 µm syringe filter into a pre-

weighed weighing bottle.

Record the exact mass of the collected solution.

Gravimetric Determination of Solute Mass:

Place the weighing bottle with the solution in a drying oven set to a temperature that will

evaporate the water without decomposing the salt (e.g., 80-90°C).

Dry the sample to a constant weight.

After drying, transfer the weighing bottle to a desiccator to cool to room temperature

before re-weighing.

The difference between the final and initial mass of the weighing bottle gives the mass of

the dissolved ammonium cobalt (II) sulfate hexahydrate.

Calculation of Solubility:

The mass of the solvent (water) is calculated by subtracting the mass of the dissolved salt

from the total mass of the solution sample.

Solubility is then expressed as grams of solute per 100 grams of solvent using the

following formula:

Solubility ( g/100 g H₂O) = (mass of dissolved salt / mass of water) x 100

Temperature Variation:

Repeat the entire procedure for each desired temperature to construct a solubility curve.
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation of Saturated Solution
(Excess Solute in Water)

Isothermal Equilibration
(Thermostatic Bath with Stirring)

Place in bath

Settling of Excess Solid

Stop stirring

Withdrawal of Supernatant
(Pre-heated Syringe)

Filtration
(0.45 µm Syringe Filter)

Weighing of Solution Sample

Collect filtrate

Gravimetric Analysis

Drying to Constant Weight
(Oven)

Calculation of Solubility

Weighing of Dry Salt

Cool in desiccator

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid in a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

